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Compound of Interest

Compound Name: 2-Acetyl-3-methylpyridine

Cat. No.: B1282197

Technical Guide: 2-Acetyl-3-methylpyridine

CAS Number: 85279-30-7 Molecular Formula: CsHoaNO

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Acetyl-3-methylpyridine, alongside available information on its synthesis and

safety considerations. This document is intended for researchers, scientists, and professionals
in drug development and related fields.

Core Compound Information

2-Acetyl-3-methylpyridine is a pyridine derivative with a methyl group at the 3-position and an
acetyl group at the 2-position. Its chemical structure and basic properties are foundational to its
potential applications in chemical synthesis and research.

Molecular Structure

The molecular structure of 2-Acetyl-3-methylpyridine is depicted below.
Caption: Molecular Structure of 2-Acetyl-3-methylpyridine.

Physicochemical and Spectroscopic Data

Detailed experimental data for 2-Acetyl-3-methylpyridine is limited in publicly accessible
literature. The following tables summarize the available information.[1][2] For context, data for
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the closely related and more studied compound, 2-Acetylpyridine (CAS 1122-62-9), is provided

for comparison where specific data for the 3-methyl derivative is unavailable.

Table 1: Physicochemical Properties

2-Acetylpyridine (for

Property 2-Acetyl-3-methylpyridine .
comparison)
CAS Number 85279-30-7[1] 1122-62-9
Molecular Formula CsHoNOJ1] C7H7NO
Molecular Weight 135.17 g/mol [1] 121.14 g/mol

Physical Form

Liquid (at 20°C)[1]

Colorless to yellow liquid

Boiling Point Data not available 188-189 °C
Melting Point Data not available 8-10 °C
Density ~1 g/mL[2] 1.08 g/mL
Refractive Index 1.51[1][2] 1.521

Table 2: Spectroscopic Data Summary

Data Type 2-Acetyl-3-methylpyridine

Specific experimental data not publicly
1H NMR

available.

Specific experimental data not publicl
15C NMR p p p Yy

available.

Mass Spectrometry

Specific experimental data not publicly

available.

Infrared (IR)

Specific experimental data not publicly

available.
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Note: While commercial suppliers indicate the availability of spectroscopic data (NMR, HPLC,
LC-MS), these spectra are not publicly disseminated.

Synthesis Protocol

A specific, detailed experimental protocol for the synthesis of 2-Acetyl-3-methylpyridine is not
readily available in the literature. However, a general approach for the synthesis of
acetylpyridines can be adapted. One common method involves the acylation of a
corresponding pyridine derivative. A plausible synthetic route is outlined below.

Starting Material: Grignard Reagent Formation Acylation Work-up and Purification Product:
2-Bromo-3-methylpyridine (e.g., with Mg/THF) (e.g., with Acetyl Chloride) (e.g., Extraction, Chromatography) 2-Acetyl-3-methylpyridine

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 2-Acetyl-3-methylpyridine.

General Experimental Protocol (Adapted)

This is a generalized protocol and would require optimization for the specific synthesis of 2-
Acetyl-3-methylpyridine.

o Grignard Reagent Formation: To a flame-dried, three-necked flask under an inert
atmosphere (e.g., argon or nitrogen), add magnesium turnings and a small crystal of iodine
in anhydrous tetrahydrofuran (THF). Add a solution of 2-bromo-3-methylpyridine in
anhydrous THF dropwise to initiate the reaction. The mixture is typically stirred at room
temperature or gently heated to ensure the formation of the Grignard reagent, 3-methyl-2-
pyridylmagnesium bromide.

o Acylation: Cool the solution of the Grignard reagent in an ice bath. Slowly add a solution of
acetyl chloride in anhydrous THF dropwise, maintaining a low temperature to control the
exothermic reaction.

e Quenching and Work-up: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for a specified time. The reaction is then carefully quenched by
the slow addition of a saturated aqueous solution of ammonium chloride.
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o Extraction and Purification: The aqueous layer is extracted several times with an organic
solvent such as ethyl acetate. The combined organic layers are washed with brine, dried
over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The
crude product is then purified, typically by column chromatography on silica gel, to yield 2-
Acetyl-3-methylpyridine.

Safety and Handling

Based on available data, 2-Acetyl-3-methylpyridine should be handled with care in a
laboratory setting.

Table 3: GHS Hazard Information

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Measures:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.

Biological Activity and Applications in Drug
Development
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There is currently no specific information in the public domain regarding the biological activity,
signaling pathway involvement, or direct applications in drug development for 2-Acetyl-3-
methylpyridine.

However, the pyridine ring and acetylpyridine scaffold are present in numerous biologically
active compounds and pharmaceuticals. Pyridine derivatives are known to exhibit a wide range
of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The
introduction of substituents like the acetyl and methyl groups can significantly modulate the
biological and pharmacological properties of the pyridine core.

Further research is required to elucidate the specific biological profile of 2-Acetyl-3-
methylpyridine and to explore its potential as a lead compound or intermediate in drug
discovery and development.

Conclusion

2-Acetyl-3-methylpyridine is a chemical compound for which basic identifying and safety
information is available. However, a comprehensive public dataset of its physicochemical
properties, detailed experimental protocols for its synthesis, and its biological activities is
lacking. This guide provides the currently known information and suggests a potential synthetic
route. Further experimental investigation is necessary to fully characterize this compound and
to assess its potential for applications in research and development, particularly in the field of
medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1282197#2-acetyl-3-methylpyridine-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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